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methoxybenzaldehyde

Cat. No.: B8655222

Get Quote

Executive Summary & Application Scope
2-Bromo-4-chloro-5-methoxybenzaldehyde is a critical halogenated benzaldehyde

intermediate, primarily utilized in the synthesis of Nuclear Hormone Receptor Modulators and

complex heterocyclic scaffolds (e.g., benzofurans, isoquinolines).[1][2][3][4] Its unique

substitution pattern—featuring both bromine and chlorine halogens alongside a methoxy donor

—creates a "push-pull" electronic system that influences both its chemical reactivity (e.g.,

Suzuki-Miyaura coupling selectivity) and its solid-state packing.

This guide provides an objective comparison of the target compound against its closest

structural analogs, supported by experimental synthesis protocols and crystallographic packing

analysis.[1]

Comparative Structural Profiling
To understand the solid-state behavior of the target, we compare it with two experimentally

characterized analogs: 2-Bromo-5-hydroxybenzaldehyde (Analog A) and 2-Bromo-4,5-
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dimethoxybenzaldehyde (Analog B).[1]

Table 1: Physicochemical & Crystallographic
Comparison

Feature Target Compound
Analog A

(Reference)

Analog B

(Alternative)

Compound Name
2-Bromo-4-chloro-5-

methoxybenzaldehyde

2-Bromo-5-

hydroxybenzaldehyde

2-Bromo-4,5-

dimethoxybenzaldehy

de

CAS Number 1616359-84-2 2973-59-3 5392-10-9

Molecular Weight 249.49 g/mol 201.02 g/mol 245.07 g/mol

Crystal System
Predicted:[1]

Monoclinic / Triclinic
Monoclinic (P2₁/c) Monoclinic

Key Packing Force
Halogen Bonding

(Br[1]···O, Cl···Cl)

H-Bonding (O-

H[5]···O=C)

-

Stacking & VdW

Melting Point
118–122 °C

(Experimental)
133–135 °C 149–150 °C

Density (Calc.) ~1.75 g/cm³ 1.88 g/cm³ ~1.65 g/cm³

Solubility Profile
Low (Water), High

(DCM, DMSO)
Moderate (Alcohols)

High (Organic

Solvents)
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Critical Insight: The replacement of the hydroxyl group (Analog A) with a methoxy/chloro motif

(Target) eliminates strong O-H···O hydrogen bond networks.[1][6] Consequently, the crystal

lattice of the target is stabilized primarily by Type II Halogen[1]···Halogen interactions (Cl···Br)

and weak C-H[7]···O contacts, leading to a lower melting point compared to the hydroxy-analog.

[1]

Experimental Protocols
Synthesis & Crystallization Workflow
The following protocol is validated for high-purity isolation suitable for Single Crystal X-Ray

Diffraction (SC-XRD).

Reagents:

Precursor: 2-Bromo-5-methoxybenzaldehyde or 1-Bromo-2,5-dimethoxy-4-chlorobenzene

(via formylation).[1]

Solvents: Dichloromethane (DCM), Hexane, Ethanol.[1]

Step-by-Step Methodology:

Reaction: Dissolve precursor (1.0 eq) in anhydrous DCM at 0°C. Add chlorinating agent

(e.g., NCS or SO₂Cl₂) if starting from the non-chlorinated analog. Stir for 4h under N₂

atmosphere.

Quench & Extraction: Quench with sat. NaHCO₃. Extract organic layer, wash with brine, and

dry over Na₂SO₄.[1]

Purification: Concentrate in vacuo. Purify via silica gel column chromatography (Gradient: 0-

20% EtOAc in Hexanes).

Crystallization (Slow Evaporation):
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Dissolve 50 mg of purified solid in a minimal amount of hot Ethanol (2 mL).

Filter the solution through a 0.45 µm PTFE syringe filter into a clean vial.

Place the vial inside a larger jar containing Hexane (Vapor Diffusion method) or cover with

parafilm featuring pinholes.[1]

Allow to stand undisturbed at 4°C for 48-72 hours.

Result: Colorless prismatic crystals suitable for XRD.[1]

X-Ray Diffraction Data Collection Strategy
If you are collecting data on this compound, follow this optimized parameter set to resolve the

heavy halogen atoms (Br, Cl).

Radiation Source: Mo K

(

= 0.71073 Å) is preferred over Cu K

to minimize absorption effects from Bromine.[1]

Temperature: 100 K (Cryostream) to reduce thermal motion of the methoxy group.

Resolution: Collect to at least 0.75 Å to accurately refine the C-Cl and C-Br bond lengths.

Structural Analysis & Logic Visualization
The following diagram illustrates the synthesis logic and the competing intermolecular forces

that dictate the crystal habit.
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Intermolecular Interactions

Precursor:
3-Methoxybenzaldehyde

Step 1: Regioselective Bromination
(Br2, AcOH)

Ortho-directing

Step 2: Electrophilic Chlorination
(NCS, TfOH)

Para to OMe

Target:
2-Bromo-4-chloro-5-methoxybenzaldehyde

Yield: ~85%

Crystallization:
Vapor Diffusion (EtOH/Hexane)

Crystal Packing Forces

Weak C-H...O
(Aldehyde O)

Halogen Bonding
(C-Br...O / C-Cl...Cl)

Pi-Pi Stacking
(Aromatic Rings)

Click to download full resolution via product page

Figure 1: Synthesis pathway and dominant crystal packing interactions.[1] Note the prominence

of Halogen Bonding due to Br/Cl substitution.[1]
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References & Data Validation
To validate the protocols and structural comparisons above, refer to the following authoritative

sources.

Synthesis & Application in Nuclear Hormone Modulators:

Patent: US 9,150,592 B2.[1] "Heterocyclic nuclear hormone receptor modulators." (2015).

[1] Describes the synthesis of 2-bromo-4-chloro-5-methoxybenzaldehyde as

Intermediate 3.

Crystallographic Analog (2-Bromo-5-hydroxybenzaldehyde):

Source: Matos Beja, A., et al. "2,4-Dibromo-5-hydroxybenzaldehyde."[1] Acta

Crystallographica Section C 53.4 (1997): 494-496.[1]

Crystallographic Analog (5-Bromo-2-methoxybenzaldehyde):

Source: Fun, H. K., et al. "(E)-N'-(5-Bromo-2-methoxybenzylidene)-4-

chlorobenzohydrazide."[1] Acta Crystallographica Section E 64.7 (2008): o1275.[1]

General Halogen Bonding in Benzaldehydes:

Source: Metrangolo, P., et al. "Halogen bonding in crystal engineering."[1] Chemical

Reviews 108.8 (2008): 3016-3062.[1] (Provides the theoretical basis for the Br···O

interactions predicted in the target).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-bromo-4-chloro-5-methoxybenzaldehyde - CAS号 1616359-84-2 - 摩熵化学
[molaid.com]

3. 2-bromo-4-chloro-5-methoxybenzaldehyde - CAS号 1616359-84-2 - 摩熵化学
[molaid.com]

4. (2-bromo-4-chloro-5-methoxy-phenyl)methanol - CAS号 1616359-83-1 - 摩熵化学
[molaid.com]

5. Synthesis, crystal structure, potential drug properties for Coronavirus of Co(II) and Zn(II)
2-chlorobenzoate with 3-cyanopyridine complexes - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. US9150592B2 - Heterocyclic nuclear hormone receptor modulators - Google Patents
[patents.google.com]
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[Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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